Cas no 820965-66-0 (Formamide, N-[3-[5-[(3S)-3-(formylamino)butyl]-2-pyridinyl]propyl]-)

• Product name: Formamide, N-[3-[5-[(3S)-3-(formylamino)butyl]-2-pyridinyl]propyl]-
• CAS No: 820965-66-0
• MF: C₁₄H₂₁N₃O₂
• MW: 263.33544
• CID: 699276
• PubChem ID: 11288517

Formamide, N-[3-[5-[(3S)-3-(formylamino)butyl]-2-pyridinyl]propyl]- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-[3-[5-[(3S)-3-(formylamino)butyl]-2-pyridinyl]propyl]-
• N-[3-[5-[(3S)-3-formamidobutyl]pyridin-2-yl]propyl]formamide
• 820965-66-0
• DTXSID10461340

• Inchi： InChI=1S/C14H21N3O2/c1-12(17-11-19)4-5-13-6-7-14(16-9-13)3-2-8-15-10-18/h6-7,9-12H,2-5,8H2,1H3,(H,15,18)(H,17,19)/t12-/m0/s1
• InChI Key： GHLCWGISBMXTPP-LBPRGKRZSA-N
• SMILES： CC(CCC1=CN=C(C=C1)CCCNC=O)NC=O

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 1.2